![molecular formula C28H26O15 B1249700 (2S)-eriodictyol 7-O-(6''-O-galloyl)-beta-D-glucopyranoside](/img/structure/B1249700.png)
(2S)-eriodictyol 7-O-(6''-O-galloyl)-beta-D-glucopyranoside
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Overview
Description
(2S)-eriodictyol 7-O-(6''-O-galloyl)-beta-D-glucopyranoside is a monosaccharide derivative that is eriodictyol attached to a (6''-O-galloyl)-beta-D-glucopyranosyl residue at position 7 via a glycosidic linkage. It has a role as a plant metabolite. It is a member of 3'-hydroxyflavanones, a trihydroxyflavanone, a gallate ester, a monosaccharide derivative, a beta-D-glucoside and a member of 4'-hydroxyflavanones. It derives from an eriodictyol.
Scientific Research Applications
Phytochemical Studies and Isolation
(2S)-eriodictyol 7-O-(6''-O-galloyl)-beta-D-glucopyranoside was isolated and characterized in various plant studies, reflecting its significance in the phytochemical analysis. For instance, it was identified from the leaves and branches of Phyllanthus emblica, highlighting its presence in traditional medicinal plants (Zhang et al., 2002). Similarly, it was isolated from the whole plants of Elsholtzia bodinieri, indicating its broad distribution in different plant species (Li et al., 2008).
Antioxidant Properties
The compound has been studied for its antioxidant properties. Research involving the branches and leaves of Viscum coloratum found that similar compounds exhibited significant antioxidative activities, suggesting the potential of this compound in contributing to the antioxidative properties of plant extracts (Yao et al., 2006).
Medicinal Applications
The compound's presence in medicinal flowers like Chrysanthemum indicum and its inhibitory activity for rat lens aldose reductase suggests a potential role in managing complications associated with diabetes, particularly diabetic cataracts (Matsuda et al., 2002). Also, the identification of this compound in the medicinal plant Elsholtzia bodinieri and its potent anti-HCV activities indicate its potential use in antiviral therapies (Zhong et al., 2016).
Properties
Molecular Formula |
C28H26O15 |
---|---|
Molecular Weight |
602.5 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6S)-6-[[(2S)-2-(3,4-dihydroxyphenyl)-5-hydroxy-4-oxo-2,3-dihydrochromen-7-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl 3,4,5-trihydroxybenzoate |
InChI |
InChI=1S/C28H26O15/c29-13-2-1-10(3-14(13)30)19-8-16(32)22-15(31)6-12(7-20(22)42-19)41-28-26(38)25(37)24(36)21(43-28)9-40-27(39)11-4-17(33)23(35)18(34)5-11/h1-7,19,21,24-26,28-31,33-38H,8-9H2/t19-,21+,24+,25-,26+,28+/m0/s1 |
InChI Key |
SHPCBRSOJXQRDY-RKLFNRSMSA-N |
Isomeric SMILES |
C1[C@H](OC2=CC(=CC(=C2C1=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C4=CC(=C(C(=C4)O)O)O)O)O)O)C5=CC(=C(C=C5)O)O |
Canonical SMILES |
C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)COC(=O)C4=CC(=C(C(=C4)O)O)O)O)O)O)C5=CC(=C(C=C5)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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